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Aumitin Properties and Solubility

Aumitin (CAS 946293-78-3) has a molecular formula of C₂₄H₂₀ClN₅O and a molecular weight of 429.9

g/mol [1] [2]. It appears as a white to off-white solid powder [1].

Table 1: Solubility and Preparation of Aumitin Stock Solutions

Property / Parameter Details / Value

Molecular Weight 429.9 g/mol [1] [2]

Primary Solvent DMSO [1] [2]

Solubility in DMSO ~90 to 100 mg/mL (~209.35 to 232.61 mM) [1] [2]

Recommended Stock Concentration 10-100 mM in DMSO (for in vitro studies)

Example: 10 mM Stock Dissolve 4.3 mg of Aumitin in 1 mL of DMSO [2].

Sonication Recommended to aid dissolution [2].

Stock Solution Preparation Protocol
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This protocol details the preparation of a 50 mL, 10 mM stock solution of Aumitin in DMSO. Adjust

volumes and masses proportionally for different concentrations or volumes.

Materials:

Aumitin powder (Purity: ≥98%) [1]
Anhydrous DMSO (Cell Culture Grade)

Analytical balance
50 mL sterile conical tube (if preparing large volumes) [3]

1.5 or 1.7 mL sterile, screw-cap microcentrifuge tubes (for aliquoting)
Piper and appropriate tips

Personal protective equipment (PPE): lab coat, gloves, and safety glasses.

Procedure:

Calculation: Calculate the mass of Aumitin required. For a 50 mL, 10 mM stock solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight (g/mol)
Mass = (0.01 mol/L) × (0.05 L) × (429.9 g/mol) = 214.95 mg

Weighing: Tare a clean microcentrifuge tube on the analytical balance and accurately weigh out
approximately 215 mg of Aumitin powder.

Dissolution:
Add anhydrous DMSO to the 50 mL conical tube to a final volume of 50 mL.

Transfer the weighed Aumitin powder into the 50 mL of DMSO.
Cap the tube tightly and vortex vigorously until the powder is completely dissolved. Sonication
is recommended to ensure full dissolution [2].

Aliquoting: Aseptically aliquot the solution into pre-labeled 1.5 mL microcentrifuge tubes. Typical

aliquot sizes are 0.5-1.0 mL [3].
Storage: Store all aliquots at -20°C or -80°C in the dark [1] [2]. Avoid repeated freeze-thaw cycles.

The following diagram illustrates the workflow for preparing and using Aumitin stock solutions:
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Weigh Aumitin Powder

Dissolve in DMSO
(Sonication Recommended)

Aliquot into Small Tubes

Store at -20°C or -80°C
(Protect from Light)

Dilute for Experiments

In Vivo Formulation
(See Table 2)

 If needed

Click to download full resolution via product page

Experimental Use and In Vivo Formulation

For in vitro cellular assays, dilute the DMSO stock solution directly into the cell culture medium. The final

DMSO concentration should typically be kept below 0.1-0.5% to minimize solvent toxicity. Aumitin inhibits

starvation- and rapamycin-induced autophagy with IC₅₀ values of 0.12 μM and 0.24 μM, respectively [1] [2].
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For in vivo studies, the DMSO stock must be further diluted into a biocompatible formulation. Below are

some common formulations, adapted from general practices for compounds with low water solubility [1].

Table 2: Common In Vivo Formulations for Aumitin (from DMSO stock)

Formulation
Name

Composition (DMSO Stock :
Excipient : Saline)

Final DMSO
%

Typical Administration
Route(s)

Injection
Formulation 1

10 : 5 : 85 [1] 10% IP, IV, IM, SC [1]

Injection
Formulation 2

10 : 40 (PEG300) : 5 (Tween 80) : 45
[1]

10% IP, IV, IM, SC [1]

Injection
Formulation 3

10 : 90 (Corn Oil) [1] 10% Oral gavage, IP [1]

Oral Formulation
1

Suspend in 0.5% Carboxymethyl
Cellulose Sodium (CMC-Na) [1]

N/A
(suspension)

Oral gavage [1]

Critical Notes for Researchers

For Research Use Only: Aumitin is not for human or diagnostic use [1] [2].
Stability: While stable in stock solution at -20°C or -80°C, the compound's stability in biological

matrices should be verified experimentally.
Bioactivity Considerations: Be aware that Aumitin's dual function as an autophagy inhibitor and

mitochondrial complex I inhibitor [4] is crucial for experimental design and data interpretation, as
effects observed may stem from either mechanism.

In Vivo Caution: The in vivo formulations are suggested based on general protocols for hydrophobic
compounds [1]. Optimization of the formulation, along with pharmacokinetic and toxicity studies, is

essential for specific research applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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